Cas no 160290-20-0 (PROPANOIC ACID, 3,3,3-TRIFLUORO-2-METHYL-, (2S)-)

• Product Name: PROPANOIC ACID, 3,3,3-TRIFLUORO-2-METHYL-, (2S)-
• CAS No: 160290-20-0
• MF: C₄H₅F₃O₂
• MW: 142.076512098312
• CID: 3512222
• PubChem ID: 10931526
• Update Time: 2025-04-21

PROPANOIC ACID, 3,3,3-TRIFLUORO-2-METHYL-, (2S)- Chemical and Physical Properties

Names and Identifiers

• PROPANOIC ACID, 3,3,3-TRIFLUORO-2-METHYL-, (2S)-
• 160290-20-0
• SCHEMBL1031677
• (2S)-3,3,3-trifluoro-2-methylpropanoic acid
• DQOGDQIDOONUSK-REOHCLBHSA-N
• (S)-3,3,3-trifluoro-2-methylpropanoic acid
• EN300-6505236

• Inchi： 1S/C4H5F3O2/c1-2(3(8)9)4(5,6)7/h2H,1H3,(H,8,9)/t2-/m0/s1
• InChI Key： DQOGDQIDOONUSK-REOHCLBHSA-N
• SMILES： C(O)(=O)[C@H](C)C(F)(F)F

Computed Properties

• Exact Mass: 142.02416388Da
• Monoisotopic Mass: 142.02416388Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų